![molecular formula C19H28N2O2S B2481591 2-ethoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide CAS No. 2034589-71-2](/img/structure/B2481591.png)
2-ethoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including structures similar to the compound , often involves strategic modifications to enhance receptor affinity and selectivity. Studies have explored structural modifications to the amide bond and alkyl chain linking the benzamide moiety to piperazine or piperidine rings, demonstrating the influence of these alterations on receptor binding affinity (Perrone et al., 2000; Bollinger et al., 2015).
Molecular Structure Analysis
The molecular structure of benzamide derivatives significantly affects their interaction with biological targets. For example, the conformational analysis of specific antagonists has revealed multiple distinct conformations, suggesting that the spatial arrangement of these molecules contributes to their binding affinity and selectivity towards receptors (Shim et al., 2002).
Chemical Reactions and Properties
The chemical reactivity of such compounds often relates to their functional groups, with the amide linkage and the ether moiety playing crucial roles in their biological activity. Modifications at these sites can lead to changes in receptor affinity and selectivity, as well as influence the compound's overall pharmacological profile (Sugimoto et al., 1990).
Scientific Research Applications
Synthesis and Bioactivity
Synthesis of Novel Compounds
Novel benzamide derivatives have been synthesized with varying structures to explore their biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. These compounds serve as a basis for the development of new therapeutic agents with improved efficacy and specificity (Abu‐Hashem et al., 2020), (Khatiwora et al., 2013), (Mohan et al., 2021).
Neuroleptic Activity
Neuroleptic Potential
Certain benzamide derivatives have been designed and synthesized as potential neuroleptics, showing inhibitory effects on apomorphine-induced stereotyped behavior in rats. This suggests their potential use in the treatment of psychosis and related disorders (Iwanami et al., 1981).
Anticancer Activity
Anticancer Evaluation
N-(Pyridin-3-yl)benzamide derivatives have demonstrated moderate to good anticancer activity against various human cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Mohan et al., 2021).
Antimicrobial Activities
Antimicrobial Properties
New benzamide derivatives have shown variable and modest activity against a range of bacteria and fungi, offering insights into the development of new antimicrobial agents (Patel et al., 2011).
properties
IUPAC Name |
2-ethoxy-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2S/c1-2-23-18-6-4-3-5-17(18)19(22)20-13-15-7-10-21(11-8-15)16-9-12-24-14-16/h3-6,15-16H,2,7-14H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOEHNDPDZGQRIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.